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Compound of Interest

Compound Name: R 1485 dihydrochloride

Cat. No.: B1191904

Get Quote

Compound Identity: R 1485 dihydrochloride (also known as R-1485) Target: 5-HT6 Receptor

(Antagonist) Mechanism: Blocks 5-HT binding, preventing Gs-protein coupled signaling (cAMP

pathway). Key Application: Cognitive impairment research (Alzheimer’s, Schizophrenia),

anxiety, and obesity models.

Part 1: Core Experimental Logic & Causality
To generate reproducible data with R 1485, one must understand its pharmacological

classification. R 1485 is widely characterized as a neutral antagonist.

The "Neutral" Trap: Unlike inverse agonists (which suppress the receptor's constitutive/basal

activity), a neutral antagonist like R 1485 has no effect on the receptor in the absence of an

agonist (e.g., Serotonin/5-HT).

Experimental implication: If you treat cells with R 1485 alone and measure basal cAMP

levels, you will likely see zero change. Your experimental design must include an agonist

challenge (e.g., 5-HT or ST 1936) to observe the inhibitory effect of R 1485.

Mechanism of Action Diagram
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Caption: R 1485 functions by competitively blocking the binding of 5-HT, thereby preventing the

Gs-mediated increase in cAMP.
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Part 2: Optimized Protocol & Methodologies
1. Reconstitution & Storage
The dihydrochloride salt form improves solubility, but stability in aqueous solution is limited.

Parameter Recommendation Scientific Rationale

Solvent DMSO (Dimethyl sulfoxide)

Ensures sterility and prevents

hydrolysis during long-term

storage.

Stock Conc. 10 mM - 50 mM

High concentration minimizes

DMSO volume in final culture

(<0.1%).

Storage -20°C (Aliquot)
Avoid freeze-thaw cycles

which degrade the compound.

Working Sol. Water/Media

Dilute fresh immediately before

use. Do not store aqueous

dilutions.

2. Cell-Based Assay Workflow (cAMP Inhibition)
Model System: HEK-293 (stably expressing 5-HT6) or Primary Striatal Neurons.

Preparation: Plate cells (e.g., 50,000/well) in 96-well format. Starve in serum-free media for

2-4 hours to reduce basal signaling noise.

Pre-Incubation (Critical Step):

Add R 1485 (Concentration curve: 1 nM to 10 µM).

Incubate for 15–30 minutes at 37°C.

Why? Allows the antagonist to reach equilibrium occupancy at the receptor before the

agonist is introduced.

Agonist Challenge:
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Add Serotonin (5-HT) at EC80 concentration (typically 100 nM - 1 µM).

Note: Include a phosphodiesterase (PDE) inhibitor like IBMX (0.5 mM) to prevent cAMP

degradation.

Stimulation: Incubate for 30–45 minutes.

Lysis & Detection: Lyse cells and measure cAMP via HTRF, ELISA, or GloSensor.
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Caption: Sequential dosing strategy ensures R 1485 occupancy prior to agonist exposure.

Part 3: Troubleshooting Center (Q&A)
Q1: I treated my cells with R 1485 (1 µM) but saw no reduction in cAMP levels compared to

control. Is the compound inactive? Diagnosis: This is likely an experimental design error, not

compound failure. Solution: As a neutral antagonist, R 1485 does not lower basal cAMP levels

(unless your cells produce endogenous serotonin, which is rare in cell lines). You must

stimulate the system with an agonist (e.g., 5-HT) to see R 1485's inhibitory effect. If you are

looking to reduce constitutive activity (activity without agonist), you require an inverse agonist

(e.g., SB-271046), not R 1485.

Q2: My dose-response curve for R 1485 shifts right (lower potency) when I use high serotonin

concentrations. Diagnosis: Competitive antagonism. Solution: R 1485 competes with serotonin

for the same binding pocket. If you use a saturating dose of serotonin (e.g., 10 µM), it will

outcompete the antagonist. Always use the EC80 concentration of the agonist (determined in a

separate experiment) to maximize the assay window and sensitivity to the antagonist.

Q3: I observe precipitation when adding the R 1485 stock to the cell media. Diagnosis: "Solvent

Shock." Solution:

Ensure your DMSO stock is not too concentrated (e.g., >50 mM).
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Do not add 100% DMSO stock directly to the well. Perform an intermediate dilution (e.g.,

1:10 or 1:100) in culture media or PBS before adding to the cells.

Ensure the final DMSO concentration is <0.1% to avoid non-specific cytotoxicity.[1]

Q4: Can I use R 1485 in primary microglia cultures? Diagnosis: Target validation required.

Solution: While 5-HT6 is primarily neuronal, some reports suggest expression in glial cells.

However, expression levels in primary microglia can be low or state-dependent (activated vs.

resting).

Validation: Perform qPCR or Western Blot for 5-HT6 (HTR6) in your specific microglial

preparation before treating with R 1485.

Control: Use a selective 5-HT6 agonist (e.g., ST 1936) to confirm functional receptor

coupling before testing the antagonist.
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dihydrochloride-protocol-refinement-for-neural-cns-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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